Cas no 3468-37-9 (3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester)
3468-37-9 structure
Product Name:3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
CAS No:3468-37-9
MF:C12H9NO3
MW:215.204763174057
CID:1463641
PubChem ID:14386590
Update Time:2025-04-20
3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
- (3-hydroxyphenyl) pyridine-3-carboxylate
- 3-pyridinecarboxylic acid,3-hydroxyphenyl ester
- 3-Hydroxyphenyl pyridine-3-carboxylate
- DTXSID80559662
- 3468-37-9
-
- Inchi: 1S/C12H9NO3/c14-10-4-1-5-11(7-10)16-12(15)9-3-2-6-13-8-9/h1-8,14H
- InChI Key: LMEDCKYVHYDLTC-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CC=1)=O)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 215.05827
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3468-37-9 (3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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